Cas no 2342586-79-0 (4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid)

4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid structure
2342586-79-0 structure
Product Name:4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
CAS No:2342586-79-0
MF:C9H7BrN2O2
MW:255.068081140518
CID:5107836
Update Time:2023-08-25

4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
    • Inchi: 1S/C9H7BrN2O2/c1-12-7(9(13)14)2-5-6(10)3-11-4-8(5)12/h2-4H,1H3,(H,13,14)
    • InChI Key: VDHOWYIDAYPSMD-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2=C1C=C(C(=O)O)N2C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1
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